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Compound of Interest

Compound Name: Formamide-13C,15N

Cat. No.: B1340008

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Formamide-13C,'>N, a
stable isotope-labeled compound essential for various research and development applications.
While the isotopic labeling with Carbon-13 and Nitrogen-15 is critical for its use in advanced
analytical techniques, it is crucial to understand that the material's chemical and toxicological
properties are identical to those of unlabeled formamide. Therefore, all safety precautions and
handling procedures applicable to formamide must be strictly followed for its isotopically
labeled counterpart.

Formamide is classified as a hazardous chemical, posing significant health risks, including
reproductive toxicity, carcinogenicity, and organ damage upon prolonged or repeated exposure.
[1][2] Adherence to the safety protocols outlined in this document is imperative to ensure the
well-being of laboratory personnel and to maintain a safe research environment.

Hazard Identification and Classification

Formamide-13C,*>N shares the same hazard profile as standard formamide. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear
framework for understanding these risks.

Table 1;: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H351: Suspected of causing

Carcinogenicity 2

cancer.[1][2][3]

H360FD: May damage fertility.
Reproductive Toxicity 1B May damage the unborn child.

[1]3]

H373: May cause damage to
Specific Target Organ Toxicity ) organs (blood, cardiovascular
(Repeated Exposure) system) through prolonged or

repeated exposure.[1][4][5]

Signal Word: Danger[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of Formamide-13C,*>N is fundamental to its
safe handling and storage. The isotopic labeling results in a slightly higher molecular weight
compared to the unlabeled compound, but other physical properties remain largely unchanged.

Table 2: Physical and Chemical Properties
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Property

Value

Chemical Formula

HBCO*>NH:

Molecular Weight 47.03 g/mol [4][6]

Appearance Clear, colorless, viscous liquid[4][6]
Odor Ammonia-like[4]

Boiling Point 210 °C (410 °F)[4][5][6][7]

Melting Point 2-3 °C (35.6-37.4 °F)[4][5][6]

Flash Point 150 °C (302 °F) - closed cupl6]
Solubility Miscible with water[7]

Vapor Pressure

0.1 mmHg at 86°F (30°C)[7]

Specific Gravity

1.13 g/cm3[7]

Exposure Limits

To minimize the risk of adverse health effects, several organizations have established

occupational exposure limits for formamide. These limits should be strictly adhered to in all

laboratory settings.

Table 3: Occupational Exposure Limits

o TWA (Time- STEL (Short-Term .
Organization . L Notations
Weighted Average) Exposure Limit)
NIOSH 10 ppm (15 mg/m3) - Skin[7][8]
Skin, A3 (Confirmed
Animal Carcinogen
ACGIH 10 ppm - with Unknown
Relevance to
Humans)[8][9]
Ireland 10 ppm (18 mg/m3) 30 ppm (56 mg/m3)[4] -
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Safe Handling and Storage Workflow

A systematic approach to handling Formamide-13C,1>N, from receipt to disposal, is essential for
maintaining a safe laboratory environment. The following diagram illustrates the recommended

workflow.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Safe Handling Workflow for Formamide-13C,1°N
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Safe handling workflow for Formamide-13C,*>N.
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Experimental Protocol: RNA Denaturation for Gel
Electrophoresis

This protocol provides a detailed methodology for a common application of formamide in
molecular biology, emphasizing the integration of safety precautions.

Objective: To denature RNA samples prior to agarose gel electrophoresis to ensure accurate
Size separation.

Materials:

e Formamide-13C,*>N (or unlabeled formamide)
e RNA sample

* Nuclease-free water

e 10X MOPS buffer

e 37% Formaldehyde

* RNA loading dye

¢ Microcentrifuge tubes

o Pipettes and nuclease-free tips

o Heating block or water bath

» Vortex mixer

¢ Microcentrifuge

Personal Protective Equipment (PPE):

 Nitrile gloves (check manufacturer's compatibility chart)[7][10]

e Chemical splash goggles[11]
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o Fully buttoned laboratory coat[11]
Procedure:
e Preparation (in a certified chemical fume hood):
o Thaw all reagents on ice.
o Pre-heat a heating block to 70°C.
o Label microcentrifuge tubes for each RNA sample.
o Sample Preparation (in a certified chemical fume hood):

o For each sample, combine the following in a sterile microcentrifuge tube:

RNA sample (up to 8 pl)

Nuclease-free water (to bring the volume to 8 pl)

2 ul of 10X MOPS buffer

9 ul of formamide[5]
o Mix the contents thoroughly by vortexing.[5]
» Denaturation:
o Incubate the tubes at 70°C for 10 minutes to denature the RNA.[5]
o Immediately place the tubes on ice to prevent renaturation.
e Loading:
o Add 2 ul of RNA loading dye to each sample.
o Mix gently by pipetting.

o Centrifuge the tubes briefly to collect the contents at the bottom.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://proteomicsresource.washington.edu/docs/safety/UWPR_SOP_2025_Formamide.pdf
https://www.researchgate.net/profile/Yuan-Yeu-Yau/post/Wrong-RNA-size-What-happened/attachment/5aac95e6b53d2f0bba5888d8/AS%3A605022471610368%401521260006607/download/SourceBook+Section+VIII+-+Separation+of+RNA+in+Agarose+Gels_Original_29569.pdf
https://www.researchgate.net/profile/Yuan-Yeu-Yau/post/Wrong-RNA-size-What-happened/attachment/5aac95e6b53d2f0bba5888d8/AS%3A605022471610368%401521260006607/download/SourceBook+Section+VIII+-+Separation+of+RNA+in+Agarose+Gels_Original_29569.pdf
https://www.researchgate.net/profile/Yuan-Yeu-Yau/post/Wrong-RNA-size-What-happened/attachment/5aac95e6b53d2f0bba5888d8/AS%3A605022471610368%401521260006607/download/SourceBook+Section+VIII+-+Separation+of+RNA+in+Agarose+Gels_Original_29569.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Load the samples into the wells of a formaldehyde-agarose gel.

e Post-Procedure:

o All tips, tubes, and gloves contaminated with formamide must be disposed of as
hazardous solid waste.[7]

o Collect all liquid waste containing formamide in a designated, properly labeled hazardous
waste container.[9][10]

o Wipe down the work area in the fume hood with an appropriate decontaminating solution.
o Remove PPE and wash hands thoroughly with soap and water.[7]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Table 4: Emergency Response
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Situation Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact ] ] ] ]
removing contaminated clothing. Seek medical

attention.[12][11]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[12][11]

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

Inhalation o ) ] ] ]
respiration. Seek immediate medical attention.
[12]
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.[12]

If trained and equipped with a proper spill kit,
) ] absorb the spill with an inert dry material.
Small Spill (<1 L in a fume hood) o
Collect the absorbed material in a sealed

container for hazardous waste disposal.[11]

Evacuate the area immediately. Secure the area
) ) to prevent entry. Notify your institution's
Large Spill (>1 L or outside a fume hood) i
Environmental Health and Safety (EHS)

department and emergency services.[10]

Waste Disposal

All waste contaminated with Formamide-13C,*>N must be treated as hazardous waste.
» Liquid Waste: Collect in a clearly labeled, sealed, and chemically compatible container.[9][10]

o Solid Waste: Gloves, pipette tips, and other contaminated materials should be collected in a
separate, labeled hazardous waste container.[7]

o Empty Containers: Empty containers that once held formamide must also be disposed of as
hazardous waste.[7]
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Consult your institution's EHS department for specific waste disposal protocols.[12]

Conclusion

Formamide-13C,*>N is a valuable tool in modern research, but its significant health hazards
necessitate a diligent and informed approach to its handling. By understanding its properties,
adhering to established exposure limits, implementing a robust safe handling workflow, and
being prepared for emergencies, researchers can mitigate the risks associated with this
chemical. This guide serves as a comprehensive resource to support the safe and responsible
use of Formamide-13C,15N in the pursuit of scientific advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Formamide-13C,*>N: A Technical Guide to Safe Handling
and Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340008#formamide-13c-15n-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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